Cas no 933736-28-8 (1H-Imidazole-2-methanamine,5-amino-)

• Product Name: 1H-Imidazole-2-methanamine,5-amino-
• CAS No: 933736-28-8
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 802209
• Update Time: 2024-02-01

1H-Imidazole-2-methanamine,5-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine,5-amino-
• 1H-Imidazole-2-methanamine, 5-amino-

• Inchi： 1S/C4H8N4/c5-1-4-7-2-3(6)8-4/h2H,1,5-6H2,(H,7,8)
• InChI Key： VJFYKHMGRQXEDU-UHFFFAOYSA-N
• SMILES： C1(CN)NC(N)=CN=1

Computed Properties

• Exact Mass: 112.075
• Monoisotopic Mass: 112.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2